Cas no 2138140-89-1 (Tert-butyl 3-(3-methylphenyl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(3-methylphenyl)prop-2-ynoate
• CAS No: 2138140-89-1
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6051963
• PubChem ID: 165874619
• Update Time: 2025-10-31

Tert-butyl 3-(3-methylphenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-methylphenyl)prop-2-ynoate
• EN300-743520
• 2138140-89-1
• Tert-butyl 3-(3-methylphenyl)prop-2-ynoate

• Inchi： 1S/C14H16O2/c1-11-6-5-7-12(10-11)8-9-13(15)16-14(2,3)4/h5-7,10H,1-4H3
• InChI Key： WNNRHPKCFHNPNS-UHFFFAOYSA-N
• SMILES： O(C(C#CC1=CC=CC(C)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Tert-butyl 3-(3-methylphenyl)prop-2-ynoate

Tert-butyl 3-(3-methylphenyl)prop-2-ynoate: A Comprehensive Overview

The compound Tert-butyl 3-(3-methylphenyl)prop-2-ynoate, also known by its CAS number 2138140-89-1, is a fascinating organic compound with significant applications in various fields of chemistry. This compound belongs to the class of esters, specifically a propargyl ester, and its structure consists of a tert-butyl group attached to a propargyl chain, which is further substituted with a methyl group on the phenyl ring. The unique combination of functional groups in this molecule makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of Tert-butyl 3-(3-methylphenyl)prop-2-ynoate in the field of organic synthesis. Its propargyl group is known for its reactivity, making it a valuable intermediate in the synthesis of complex molecules. Researchers have explored its use in click chemistry reactions, where the propargyl group can undergo efficient cycloaddition reactions with azides or other suitable partners. This has opened new avenues for the construction of bioactive compounds and materials with tailored properties.

In addition to its role as an intermediate, Tert-butyl 3-(3-methylphenyl)prop-2-ynoate has been investigated for its potential in polymer chemistry. The propargyl group can participate in polymerization reactions under specific conditions, leading to the formation of novel polymeric materials with unique mechanical and thermal properties. These materials have shown promise in applications such as high-performance adhesives, coatings, and even biodegradable polymers.

The synthesis of Tert-butyl 3-(3-methylphenyl)prop-2-ynoate has also been a topic of recent research. Traditional methods involve the esterification of propargylic alcohols with tert-butanol, but modern approaches have focused on optimizing reaction conditions to improve yield and purity. For instance, the use of catalytic systems such as palladium catalysts has been reported to facilitate the reaction under mild conditions, making the synthesis more efficient and environmentally friendly.

Another area where this compound has garnered attention is in medicinal chemistry. The phenyl ring substitution pattern in Tert-butyl 3-(3-methylphenyl)prop-2-ynoate allows for diverse interactions with biological systems. Researchers have explored its potential as a lead compound for drug discovery, particularly in targeting specific enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders. Initial studies have shown promising results, suggesting that derivatives of this compound could be developed into potent therapeutic agents.

The physical properties of Tert-butyl 3-(3-methylphenyl)prop-2-ynoate are also worth noting. Its molecular weight is approximately 256 g/mol, and it exists as a crystalline solid at room temperature. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various laboratory techniques, including chromatography and spectroscopy, which are essential for characterizing its structure and behavior.

In terms of safety considerations, while Tert-butyl 3-(3-methylphenyl)prop-2-ynoate is not classified as a hazardous substance under normal handling conditions, proper precautions should still be taken during synthesis and use. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation to minimize exposure to volatile compounds.

The increasing interest in Tert-butyl 3-(3-methylphenyl)prop-2-ynoate can be attributed to its versatility and the growing demand for innovative chemical building blocks across industries. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in advancing chemical science and technology.